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Compound of Interest

Compound Name: Indole-3-acetate

Cat. No.: B1200044

A Comparative Analysis of Indole-3-Acetate (IAA) Production in Different Bacterial Strains

Indole-3-acetate (IAA) is the most prevalent and physiologically active auxin in plants, playing
a crucial role in various aspects of plant growth and development. A wide array of bacteria,
particularly those associated with the plant rhizosphere, are capable of synthesizing IAA. This
capability is of significant interest to researchers in agricultural biotechnology and drug
development for its potential to be harnessed for promoting plant growth and for novel
therapeutic applications. Bacterial IAA production varies significantly between different species
and even strains, influenced by their genetic makeup and environmental conditions. This guide
provides a comparative analysis of IAA production across several bacterial strains, supported
by experimental data and detailed methodologies.

Quantitative Comparison of IAA Production

The production of IAA is a key trait of many plant growth-promoting rhizobacteria (PGPR). The
quantity of IAA produced can differ by orders of magnitude among various bacterial strains.
Factors influencing this production include the specific biosynthetic pathway utilized by the
bacterium, the availability of precursors like L-tryptophan, and the culture conditions such as
pH, temperature, and incubation time. Below is a summary of IAA production levels reported for
different bacterial strains under optimized laboratory conditions.
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Precursor (L-

Bacterial Strain IAA Concentration Reference
Tryptophan)
Enterobacter sp.
1.1% 5561.7 mg/L
DMKU-RP206
Enterobacter
) ) 2 mg/mL 3477 pug/mL
xiangfangensis BWH6
Enterobacter asburiae
2 mg/mL 3378 pg/mL
STY10
Pseudomonas
. 0.5g/L 318 pg/mL
aeruginosa
Enterobacter
] 1000 pg/mL 246.00 pg/mL
hormaechei VR2
Bacillus aryabhattai
1000 pg/mL 195.55 pg/mL
MG9
Azospirillum 100 ua/mL 415 ua/mL
m . m
brasilense Yu62 Ha Ha
Priestia megaterium Not specified 35.49 mg/L
Bacillus safensis 5-49,
B. stratosphericus 5-
0.02% 14.17 pg/mL

54, & B. halotolerans
6-30 (Consortium)

Bacterial IAA Biosynthesis Pathways

Bacteria have evolved several pathways to synthesize IAA, most of which are tryptophan-
dependent. The diversity of these pathways contributes to the varying IAA production
capacities observed among different bacterial species. The primary characterized pathways are
the indole-3-acetamide (IAM), indole-3-pyruvic acid (IPyA), tryptamine (TAM), and indole-3-
acetonitrile (IAN) pathways. Some bacteria may even possess more than one pathway for IAA
synthesis.
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Sample Preparation
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(with L-Tryptophan)
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Salkowski Colorimetric Assay LC-MS/MS or HPLC
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Standard Curve Generation

'

IAA Concentration Calculation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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